Cas no 1629014-06-7 (5-(bromomethyl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole
• CAS No: 1629014-06-7
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 6444948
• PubChem ID: 117608968
• Update Time: 2025-06-07

5-(bromomethyl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole
• 1H-Pyrazole, 5-(bromomethyl)-1,4-dimethyl-

• Inchi： 1S/C6H9BrN2/c1-5-4-8-9(2)6(5)3-7/h4H,3H2,1-2H3
• InChI Key： AEKYLQHDWQXMQC-UHFFFAOYSA-N
• SMILES： N1(C)C(CBr)=C(C)C=N1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 247.7±25.0 °C(Predicted)
• pka: 2.26±0.10(Predicted)

Additional information on 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole

Introduction to 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 1629014-06-7) and Its Emerging Applications in Chemical Biology

5-(bromomethyl)-1,4-dimethyl-1H-pyrazole, identified by the chemical abstracts service number 1629014-06-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and reactivity. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug discovery. The presence of a bromomethyl substituent at the 5-position enhances its synthetic potential, making it a valuable intermediate in the construction of more complex molecules.

The 1,4-dimethyl substitution pattern further tailors the electronic and steric properties of this pyrazole derivative, influencing its interaction with biological targets. Such modifications are strategically employed to optimize binding affinity and selectivity, key considerations in medicinal chemistry. Recent advancements in computational chemistry have enabled the precise modeling of these interactions, allowing researchers to predict and fine-tune the pharmacological properties of derivatives like 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole.

In recent years, 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole has been explored as a building block in the synthesis of bioactive molecules. Its bromomethyl group serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. For instance, studies have demonstrated its utility in generating novel pyrazole-based inhibitors targeting enzyme families involved in inflammatory pathways.

One notable application of this compound is in the development of small-molecule probes for studying protein-protein interactions. The pyrazole core is capable of mimicking natural ligands or binding pockets, while the bromomethyl group allows for post-synthetic modifications to enhance target specificity. Such probes are invaluable tools in structural biology and drug discovery pipelines. Recent publications highlight their use in identifying novel therapeutic agents for neurological disorders, where precise modulation of protein interactions is critical.

The dimethyl substituents at the 1 and 4 positions contribute to the overall stability and lipophilicity of 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole, making it a promising candidate for oral administration. This property is particularly relevant in pharmaceutical development, where bioavailability is a key determinant of drug efficacy. Additionally, computational studies have suggested that these methyl groups can influence the conformational flexibility of the molecule, potentially enhancing its ability to traverse biological membranes.

Another emerging area involves the use of 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole in material science applications. Pyrazole derivatives exhibit unique electronic properties that make them suitable for organic electronics and photovoltaic devices. The bromomethyl functionality allows for further derivatization into conjugated systems, which are essential for charge transport in these applications. Researchers are exploring its potential as an intermediate in synthesizing organic semiconductors with tunable optoelectronic characteristics.

The synthesis of 5-(bromomethyl)-1,4-dimethyl-1H-pyrazole itself has been optimized through various methodologies to improve yield and purity. Modern techniques such as flow chemistry have been employed to enhance scalability and reproducibility. These advances are crucial for ensuring consistent supply chains in pharmaceutical manufacturing. Furthermore, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global efforts toward sustainable chemical production.

In conclusion,5-(bromomethyl)-1,4-dimethyl-1H-pyrazole (CAS No. 1629014-06-7) represents a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in drug discovery, probe development, and material science. As research continues to uncover new applications and synthetic strategies,this compound will undoubtedly remain at the forefront of scientific innovation.